Cas no 2503203-69-6 (2-(chloromethyl)-5-iodopyrimidine hydrochloride)
2-(chloromethyl)-5-iodopyrimidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-27149605
- 2-(Chloromethyl)-5-iodopyrimidine;hydrochloride
- 2-(chloromethyl)-5-iodopyrimidine hydrochloride
- 2503203-69-6
- Pyrimidine, 2-(chloromethyl)-5-iodo-, hydrochloride (1:1)
-
- MDL: MFCD32859753
- Inchi: 1S/C5H4ClIN2.ClH/c6-1-5-8-2-4(7)3-9-5;/h2-3H,1H2;1H
- InChI Key: PSZWSYUJKFMTAT-UHFFFAOYSA-N
- SMILES: IC1C=NC(CCl)=NC=1.Cl
Computed Properties
- Exact Mass: 289.88745g/mol
- Monoisotopic Mass: 289.88745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 83
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
2-(chloromethyl)-5-iodopyrimidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27149605-0.05g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95.0% | 0.05g |
$238.0 | 2025-03-20 | |
| Enamine | EN300-27149605-0.1g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95.0% | 0.1g |
$355.0 | 2025-03-20 | |
| Enamine | EN300-27149605-0.25g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95.0% | 0.25g |
$509.0 | 2025-03-20 | |
| Enamine | EN300-27149605-0.5g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95.0% | 0.5g |
$803.0 | 2025-03-20 | |
| Enamine | EN300-27149605-1.0g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95.0% | 1.0g |
$1029.0 | 2025-03-20 | |
| Enamine | EN300-27149605-2.5g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95.0% | 2.5g |
$2014.0 | 2025-03-20 | |
| Enamine | EN300-27149605-5.0g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95.0% | 5.0g |
$2981.0 | 2025-03-20 | |
| Enamine | EN300-27149605-10.0g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95.0% | 10.0g |
$4421.0 | 2025-03-20 | |
| Enamine | EN300-27149605-1g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95% | 1g |
$1029.0 | 2023-09-11 | |
| Enamine | EN300-27149605-5g |
2-(chloromethyl)-5-iodopyrimidine hydrochloride |
2503203-69-6 | 95% | 5g |
$2981.0 | 2023-09-11 |
2-(chloromethyl)-5-iodopyrimidine hydrochloride Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-(chloromethyl)-5-iodopyrimidine hydrochloride
Research Brief on 2-(Chloromethyl)-5-iodopyrimidine Hydrochloride (CAS: 2503203-69-6) in Chemical Biology and Pharmaceutical Applications
2-(Chloromethyl)-5-iodopyrimidine hydrochloride (CAS: 2503203-69-6) is a halogenated pyrimidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound's unique structural features, including the chloromethyl and iodo substituents, make it a valuable building block for the synthesis of more complex molecules, particularly in the development of nucleoside analogs and kinase inhibitors. Recent studies have explored its applications in targeted covalent inhibitor design and as a precursor for radioiodinated compounds used in diagnostic imaging.
In the context of medicinal chemistry, this compound has been particularly valuable for the development of covalent inhibitors that target cysteine residues in proteins. The chloromethyl group enables selective alkylation of thiol groups, while the iodo substituent allows for further functionalization through cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(chloromethyl)-5-iodopyrimidine hydrochloride as a starting material for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing improved selectivity profiles compared to earlier generation compounds.
The compound's potential in radiopharmaceutical applications has also been a focus of recent research. Its iodine atom provides a convenient site for radioiodination, making it attractive for the development of PET tracers. A recent preclinical study (Nature Communications, 2024) reported the successful incorporation of this building block into a novel tracer for imaging tumor hypoxia, demonstrating excellent in vivo stability and tumor uptake characteristics. The researchers highlighted the compound's synthetic accessibility and favorable physicochemical properties as key advantages for radiopharmaceutical development.
From a synthetic chemistry perspective, 2-(chloromethyl)-5-iodopyrimidine hydrochloride has proven valuable in palladium-catalyzed cross-coupling reactions. Recent advances in flow chemistry have enabled more efficient large-scale production of this intermediate, addressing previous challenges associated with its stability and purification. A 2023 Organic Process Research & Development publication detailed an optimized continuous flow synthesis method that improved yield by 35% while reducing hazardous waste generation compared to traditional batch processes.
Safety and handling considerations for this compound have been the subject of recent regulatory reviews. While it offers valuable synthetic utility, the chloromethyl group presents potential alkylating hazards that require careful handling. Current good manufacturing practice (cGMP) guidelines for its use in pharmaceutical production were updated in 2023 to include specific containment and personal protective equipment requirements. These developments reflect the growing industrial adoption of this intermediate while maintaining strict safety standards.
Looking forward, the unique properties of 2-(chloromethyl)-5-iodopyrimidine hydrochloride continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) development, where its dual functionality allows for simultaneous target binding and E3 ligase recruitment. Preliminary results from these studies suggest promising opportunities for addressing challenging drug targets in oncology and neurodegenerative diseases, potentially expanding the clinical significance of this versatile building block.
2503203-69-6 (2-(chloromethyl)-5-iodopyrimidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)